Cas no 13403-73-1 (Pentanol)
Pentanol structure
Product Name:Pentanol
CAS No:13403-73-1
MF:C5H12O
MW:88.1481819152832
CID:2657612
Update Time:2024-02-28
Pentanol Chemical and Physical Properties
Names and Identifiers
-
- PENTANOL
- Pentanol
-
- Inchi： 1S/C5H12O/c1-2-3-4-5-6/h6H,2-5H2,1H3
- InChI Key： AMQJEAYHLZJPGS-UHFFFAOYSA-N
- SMILES： C(O)CCCC
Computed Properties
- Exact Mass: 88.088815
- Monoisotopic Mass: 88.088815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 27.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.2
Pentanol Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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